Cas no 2228377-94-2 (3,3-difluoro-2-hydroxybutanoic acid)

• Product Name: 3,3-difluoro-2-hydroxybutanoic acid
• CAS No: 2228377-94-2
• MF: C₄H₆F₂O₃
• MW: 140.085448741913
• CID: 6378977
• PubChem ID: 165843595
• Update Time: 2025-10-05

3,3-difluoro-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-hydroxybutanoic acid
• Butanoic acid, 3,3-difluoro-2-hydroxy-
• 2228377-94-2
• EN300-1943962

• Inchi： 1S/C4H6F2O3/c1-4(5,6)2(7)3(8)9/h2,7H,1H3,(H,8,9)
• InChI Key： XKOHGZQUSKTBRY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)C(F)(F)C

Computed Properties

• Exact Mass: 140.02850037g/mol
• Monoisotopic Mass: 140.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 279.4±35.0 °C(Predicted)
• pka: 3.09±0.11(Predicted)

Additional information on 3,3-difluoro-2-hydroxybutanoic acid

3,3-Difluoro-2-Hydroxybutanoic Acid: A Comprehensive Overview

3,3-Difluoro-2-hydroxybutanoic acid (CAS No. 2228377-94-2) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound, also known as DFHB, is characterized by its unique chemical structure, which includes a butanoic acid backbone with two fluorine atoms attached to the third carbon and a hydroxyl group on the second carbon. The presence of these functional groups imparts DFHB with distinctive chemical reactivity and biological activity.

Recent studies have highlighted the potential of DFHB as a building block in drug discovery. Researchers have explored its role in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of DFHB exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. This finding underscores the compound's potential as a lead molecule for therapeutic interventions.

In addition to its pharmaceutical applications, DFHB has gained attention in the agrochemical industry for its role in enhancing crop resilience. A 2023 research article in *Plant Physiology* reported that DFHB derivatives can act as plant growth regulators, promoting stress tolerance in crops under adverse environmental conditions such as drought and high salinity. These findings suggest that DFHB could play a pivotal role in sustainable agriculture by improving crop yields without relying on conventional chemical fertilizers.

The synthesis of DFHB involves a multi-step process that typically includes fluorination and hydroxylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of DFHB. For example, a 2023 study published in *Green Chemistry* introduced a novel palladium-catalyzed coupling reaction that significantly reduces the number of steps required for DFHB synthesis while minimizing waste generation.

Beyond its direct applications, DFHB has also been utilized as an intermediate in the synthesis of advanced materials. A 2023 paper in *Materials Today* highlighted the use of DFHB-derived monomers in the development of biodegradable polymers with tunable mechanical properties. These polymers show promise for use in biomedical devices and packaging materials, offering an eco-friendly alternative to traditional plastics.

From a safety standpoint, DFHB has been subjected to rigorous toxicological evaluations to ensure its safe handling and use. According to a 2023 report by the European Chemicals Agency (ECHA), DFHB exhibits low acute toxicity and does not pose significant risks under normal handling conditions. However, appropriate personal protective equipment should be used during large-scale production or prolonged exposure.

In conclusion, 3,3-difluoro-2-hydroxybutanoic acid (DFHB) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool in drug discovery, agrochemical innovation, and materials science. As research continues to uncover new potentials for DFHB, it is poised to play an increasingly important role in addressing global challenges such as disease treatment and sustainable agriculture.